Cas no 1178638-55-5 (6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione)

• Product Name: 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione
• CAS No: 1178638-55-5
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5186722
• Update Time: 2025-06-08

6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(cyclopropylamino)-1-ethylpyrimidine-2,4(1H,3H)-dione
• 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione
• SB59678

• Inchi： 1S/C9H14N4O2/c1-2-13-7(10)6(11-5-3-4-5)8(14)12-9(13)15/h5,11H,2-4,10H2,1H3,(H,12,14,15)
• InChI Key： DGAFLUIIGIGDDM-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N(C(N1)=O)CC)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5

Additional information on 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione

Comprehensive Overview of 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione (CAS No. 1178638-55-5)

6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione (CAS No. 1178638-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine dione core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, such as the cyclopropylamino and ethyl groups, which contribute to its reactivity and binding affinity in biological systems.

The compound's CAS No. 1178638-55-5 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its molecular formula and weight are frequently queried in academic and industrial settings, reflecting its relevance in synthetic chemistry. The presence of both amino and dione functional groups makes it a versatile intermediate for further derivatization, aligning with current trends in fragment-based drug design and small-molecule therapeutics.

In recent years, the demand for 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione has surged due to its potential role in targeting enzyme inhibition and signal transduction pathways. This aligns with the growing focus on precision medicine and personalized therapies, where compounds with specific structural motifs are sought after. The cyclopropyl moiety, in particular, is a hotspot in medicinal chemistry due to its ability to modulate pharmacokinetic properties.

From a synthetic perspective, the compound's pyrimidine-2,4-dione scaffold is a common motif in nucleoside analogs, which are pivotal in antiviral and anticancer research. This has led to increased searches for synthetic protocols and scalable production methods for CAS No. 1178638-55-5. Laboratories worldwide are investigating its use in high-throughput screening and combinatorial chemistry, driven by the need for novel bioactive molecules.

Another area of interest is the compound's potential in agrochemical research, where pyrimidine derivatives are known for their herbicidal and fungicidal properties. The ethyl and amino substitutions in 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione may enhance its bioactivity, making it a candidate for sustainable crop protection solutions. This ties into broader discussions about green chemistry and eco-friendly pesticides.

Analytical characterization of this compound often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for regulatory compliance and reproducibility in research. The compound's solubility and stability profiles are also frequently studied, as they influence its applicability in various formulations.

In summary, 6-Amino-5-cyclopropylamino-1-ethyl-1H-pyrimidine-2,4-dione (CAS No. 1178638-55-5) represents a promising scaffold in multiple scientific domains. Its structural complexity and functional diversity make it a valuable asset for researchers exploring drug discovery, agrochemical innovation, and material science. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge research.